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Get Quote

Licochalcone B: Core Scientific Data

For research and development purposes, the following table summarizes key quantitative data and

characteristics of Licochalcone B (LicB).

Parameter Specification / Value Context / Assay

Natural Source Roots of Glycyrrhiza uralensis and
Glycyrrhiza glabra (Licorice)

Botanical origin [1] [2]

Molecular Formula C₁₆H₁₄O₅ Structural identification [3]

Molecular Weight 286.28 g/mol Structural identification [3]

[4]

CAS Number 58749-23-8 Chemical identifier [3] [4]

Purity Available >98% to 99.97% (HPLC) Available for research [3] [4]

Solubility (DMSO) 57 mg/mL (199.1 mM) For in vitro studies [4]
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Parameter Specification / Value Context / Assay

Key Bioactivities Anti-cancer, anti-inflammatory,
hepatoprotective, neuroprotective

Diverse pharmacological
effects [1] [2]

Example IC₅₀ (Anti-
inflammatory)

8.78 μM (LPS-induced NO production in
RAW 264.7 cells)

Specific assay [1] [2]

Example IC₅₀ (Anti-
cancer)

110.15 μM (HepG2 cell growth inhibition) Specific assay [5]

Documented Pharmacological Mechanisms

LicB exerts its effects through multiple signaling pathways and molecular targets. The diagram below

summarizes its key mechanisms of action.

LicB
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Key signaling pathways and molecular mechanisms of Licochalcone B.

Suggestions for Finding Extraction Protocols

To obtain the detailed extraction methodologies required for a technical whitepaper, I suggest you:
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Consult Specialized Analytical Chemistry Journals: Search for articles on the isolation of specific

chalcones in journals dedicated to natural product chemistry, phytochemical analysis, or food
chemistry.

Refine Your Search Strategy: Use more specific terms like "extraction and isolation of
licochalcone B", "preparative HPLC of licochalcone B", or "purification of

chalcones from Glycyrrhiza" in academic databases.
Review Patents: Technical patents in the pharmaceutical or cosmetic industry often contain highly

detailed extraction and purification processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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